![molecular formula C18H17ClN4O2S B300051 N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide](/img/structure/B300051.png)
N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide, also known as CMN-57, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are essential for cancer cell growth and proliferation. It has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, as well as disrupt the function of mitochondria, leading to apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and disruption of mitochondrial function. It has also been shown to inhibit the growth of various strains of fungi, including Candida albicans and Aspergillus fumigatus.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide for lab experiments is its potential as a novel therapeutic agent for the treatment of cancer and fungal infections. However, one of the limitations is the lack of comprehensive studies on its toxicity and pharmacokinetics, which are essential for its clinical development.
Future Directions
There are several future directions for the research and development of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide. One direction is to conduct further studies to elucidate its mechanism of action and optimize its therapeutic potential. Another direction is to investigate its toxicity and pharmacokinetics to determine its safety and efficacy for clinical use. Additionally, the potential use of this compound in combination with other therapeutic agents should be explored to enhance its efficacy and minimize potential side effects.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising therapeutic potential in the treatment of cancer and fungal infections. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and determine its safety and efficacy for clinical use.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide involves a multi-step reaction sequence that includes the condensation of 3-chlorobenzaldehyde with 4-methyl-1,2,4-triazole-3-thiol, followed by the reaction of the resulting intermediate with 3-methoxyphenylboronic acid. The final product is obtained after purification through column chromatography and recrystallization.
Scientific Research Applications
N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide has been found to exhibit potential therapeutic applications in various scientific research fields. It has been investigated as a potential anticancer agent, with studies showing that it can induce apoptosis and inhibit tumor growth in vitro and in vivo. This compound has also been studied for its potential use in the treatment of fungal infections, with results showing promising antifungal activity against various strains of fungi.
Properties
Molecular Formula |
C18H17ClN4O2S |
---|---|
Molecular Weight |
388.9 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C18H17ClN4O2S/c1-23-17(12-5-3-8-15(9-12)25-2)21-22-18(23)26-11-16(24)20-14-7-4-6-13(19)10-14/h3-10H,11H2,1-2H3,(H,20,24) |
InChI Key |
QALQFQVIBAHYNM-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC(=CC=C3)OC |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC(=CC=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.